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Cat. No.: B12362281
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atreleuton-d4, a deuterated analog of
the 5-lipoxygenase inhibitor Atreleuton. This document details its chemical properties,
mechanism of action, and relevant experimental protocols, designed to support research and
development efforts in inflammation and related therapeutic areas.

Core Compound Data

Quantitative data for Atreleuton-d4 and its parent compound, Atreleuton, are summarized
below for easy reference and comparison.
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Property Atreleuton-d4 Atreleuton
Molecular Formula Ci16H11D4FN202S C16H15FN202S5[1]
Molecular Weight 322.39 g/mol [2] 318.37 g/mol [3]
CAS Number 154355-76-7 (unlabelled)[2] 154355-76-7[1][3]

A-85761, ABT-761, VIA-

Synonyms
ynony 2291[1][3]

Mechanism of Action: Inhibition of the 5-
Lipoxygenase Pathway

Atreleuton is a selective and reversible inhibitor of 5-lipoxygenase (5-LO), a key enzyme in the
biosynthesis of leukotrienes[3]. Leukotrienes are potent pro-inflammatory lipid mediators
derived from arachidonic acid[4]. The 5-LO pathway is activated in various immune cells,
including mast cells, eosinophils, neutrophils, monocytes, and basophils, in response to

inflammatory stimuli[4].

The signaling cascade begins with the release of arachidonic acid from the cell membrane by
phospholipase Az. The 5-lipoxygenase-activating protein (FLAP) then presents arachidonic acid
to 5-LO[4]. 5-LO catalyzes the conversion of arachidonic acid into 5-
hydroperoxyeicosatetraenoic acid (5-HPETE), which is subsequently converted to the unstable
epoxide, leukotriene Aa (LTA4)[4]. LTA4 serves as a substrate for two downstream enzymes:
LTA4 hydrolase, which produces leukotriene B4 (LTBa4), and LTCa synthase, which generates
the cysteinyl leukotriene, LTCa[4]. LTCa is then sequentially metabolized to LTD4 and LTEa4[4].

Atreleuton exerts its anti-inflammatory effects by directly inhibiting 5-LO, thereby blocking the
production of all leukotrienes, including both LTB4 and the cysteinyl leukotrienes[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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